1-(Oxolan-3-yl)-3-pyridin-3-ylurea

• IUPAC Name: 1-(oxolan-3-yl)-3-pyridin-3-ylurea
• InChI: InChI=1S/C10H13N3O2/c14-10(13-9-3-5-15-7-9)12-8-2-1-4-11-6-8/h1-2,4,6,9H,3,5,7H2,(H2,12,13,14)
• InChI Key: PNUABJGWWLDCSE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1NC(=O)NC2=CN=CC=C2
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

1-(Oxolan-3-yl)-3-pyridin-3-ylurea is a urea derivative featuring a pyridin-3-yl group linked to an oxolan-3-yl (tetrahydrofuran-3-yl) substituent. The compound’s structure combines the polar oxolane ring, which enhances solubility in organic solvents, with the aromatic pyridine moiety, a common pharmacophore in medicinal chemistry. Urea derivatives are frequently explored for their biological activity, particularly as kinase inhibitors or enzyme modulators, though the oxolan-3-yl substitution may confer unique physicochemical characteristics compared to aliphatic or aromatic substituents .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 1-(Oxolan-3-yl)-3-pyridin-3-ylurea, three structurally related compounds are analyzed:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Purity (HPLC)	Synthesis Method	Reference
1-(Oxolan-3-yl)-3-pyridin-3-ylurea (Target)	C₁₀H₁₃N₃O₂	~207.2	Oxolan-3-yl, pyridin-3-yl	N/A	Likely via 3-pyridyl isocyanate + oxolan-3-ylamine	Inferred
1-[4-(4,6-Dimorpholin-4-yl-1,3,5-triazin-2-yl)phenyl]-3-pyridin-3-ylurea (Compound 18)	C₂₃H₂₆N₈O₃	463.2	Triazine-morpholino, pyridin-3-yl	98.2%	3-Pyridyl isocyanate + aniline derivative
1-Butyl-3-pyridin-3-ylurea	C₁₀H₁₄N₄O	206.25	Butyl, pyridin-3-yl	N/A	Not specified (commercially available)

Key Observations

Compared to Compound 18, which includes a triazine-morpholino core, the target lacks bulky aromatic substituents, likely reducing steric hindrance .

Synthesis :

• Compound 18 was synthesized via urea bond formation between 3-pyridyl isocyanate and a triazine-aniline derivative, achieving a 56% yield after column chromatography . The target compound may follow a similar route, substituting the aniline with oxolan-3-ylamine.

Physicochemical Properties: The oxolan-3-yl group likely improves aqueous solubility compared to the butyl analog (), though less than the morpholino-triazine system in Compound 16. The latter’s higher molecular weight (463.2 vs. ~207.2) reflects its extended π-system and heterocyclic complexity .

The target compound’s simpler structure may favor metabolic stability but could reduce target affinity compared to Compound 17. The butyl analog’s SDS highlights standard laboratory handling precautions, implying moderate toxicity .

Table 2: Functional Group Impact

Substituent	Impact on Solubility	Impact on Bioactivity	Stability Considerations
Oxolan-3-yl	↑ Polar solubility	May enhance target binding	Oxolane ring resists oxidation
Butyl	↓ Polar solubility	Lipophilic interactions	Prone to metabolic oxidation
Triazine-morpholino	Moderate solubility	High kinase affinity	Complex degradation pathways